Cas no 22780-71-8 (Benzothiophene-7-carbonitrile)
Benzothiophene-7-carbonitrile structure
Product Name:Benzothiophene-7-carbonitrile
CAS No:22780-71-8
MF:C9H5NS
MW:159.207700490952
MDL:MFCD08706245
CID:252349
PubChem ID:17750036
Update Time:2025-04-19
Benzothiophene-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-7-carbonitrile
- 1-Benzothiophene-7-carbonitrile
- Benzothiophene-7-carbonitrile
- 1-Benzothiophen-7-carbonitril
- 7-Cyano-1-benzothiophene
- 7-Cyano-benzo[b]thiophene
- AGN-PC-01LQVI
- Benzo[b]thiophen-7-carbonitril
- CTK1A1270
- SBB087383
- SureCN3794225
- XAA78071
- SCHEMBL3794225
- CS-0213413
- DRNFPCFRKOZEPV-UHFFFAOYSA-N
- CS-10361
- W-206781
- AKOS006344983
- FT-0727981
- 22780-71-8
- DTXSID10590189
- MFCD08706245
- 7-Cyanobenzo[b]thiophene
- DB-025109
-
- MDL: MFCD08706245
- Inchi: 1S/C9H5NS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5H
- InChI Key: DRNFPCFRKOZEPV-UHFFFAOYSA-N
- SMILES: S1C=CC2C=CC=C(C#N)C1=2
Computed Properties
- Exact Mass: 159.01435
- Monoisotopic Mass: 159.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.28
- Melting Point: 67.5 °C
- Boiling Point: 312.7°C at 760 mmHg
- Flash Point: 142.9°C
- Refractive Index: 1.68
- PSA: 23.79
Benzothiophene-7-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR12365-1g |
Benzo[b]thiophene-7-carbonitrile |
22780-71-8 | 97% | 1g |
£270.00 | 2023-09-01 | |
| Apollo Scientific | OR12365-5g |
Benzo[b]thiophene-7-carbonitrile |
22780-71-8 | 97% | 5g |
£995.00 | 2023-09-01 | |
| TRC | B112860-250mg |
Benzothiophene-7-carbonitrile |
22780-71-8 | 250mg |
$ 245.00 | 2022-06-07 | ||
| TRC | B112860-500mg |
Benzothiophene-7-carbonitrile |
22780-71-8 | 500mg |
$ 405.00 | 2022-06-07 | ||
| Matrix Scientific | 125981-500mg |
Benzothiophene-7-carbonitrile, >95% |
22780-71-8 | >95% | 500mg |
$144.00 | 2023-09-05 | |
| Matrix Scientific | 125981-1g |
Benzothiophene-7-carbonitrile, >95% |
22780-71-8 | >95% | 1g |
$194.00 | 2023-09-05 | |
| Matrix Scientific | 125981-5g |
Benzothiophene-7-carbonitrile, >95% |
22780-71-8 | >95% | 5g |
$773.00 | 2023-09-05 | |
| Chemenu | CM344631-1g |
Benzo[b]thiophene-7-carbonitrile |
22780-71-8 | 95%+ | 1g |
$272 | 2024-07-28 | |
| Chemenu | CM344631-5g |
Benzo[b]thiophene-7-carbonitrile |
22780-71-8 | 95%+ | 5g |
$1086 | 2024-07-28 | |
| abcr | AB222814-1 g |
Benzo[b]thiophene-7-carbonitrile; 95% |
22780-71-8 | 1g |
€365.00 | 2023-05-20 |
Benzothiophene-7-carbonitrile Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
22780-71-8 (Benzothiophene-7-carbonitrile) Related Products
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- 84258-70-8(Benzo[b]naphtho[1,2-d]thiophene,6-methyl-)
- 24434-84-2(Benzobthiophene-3-carbonitrile)
- 2060-63-1(1-Benzothiophene-5-carbonitrile)
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- 89816-75-1(Dibenzothiophene,2,6-dimethyl-)
- 7372-88-5(4-Methyldibenzothiophene)
- 154650-81-4(1-benzothiophene-6-carbonitrile)
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